1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine

• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 1-(2,5-dimethoxyphenyl)sulfonyl-4-(2,4-dimethylphenyl)piperazine
• InChI: InChI=1S/C20H26N2O4S/c1-15-5-7-18(16(2)13-15)21-9-11-22(12-10-21)27(23,24)20-14-17(25-3)6-8-19(20)26-4/h5-8,13-14H,9-12H2,1-4H3
• InChI Key: OZHUAYFSLNDLMS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)OC)OC)C

Description

1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine, also known as DPS, is a compound that has gained attention in the scientific community for its potential use in research.

Mechanism of Action

The mechanism of action of 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine is not fully understood. However, it has been suggested that 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine may inhibit the activity of certain enzymes involved in cancer cell growth and Alzheimer's disease development. Additionally, 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine may affect the function of ion channels in the brain, which could contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine can have a range of biochemical and physiological effects. For example, 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine has been found to inhibit the proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and inhibit the activity of an enzyme involved in Alzheimer's disease development. Additionally, 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine has been found to affect the function of ion channels in the brain, which could have implications for its potential therapeutic use.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine in lab experiments is that it has been shown to have potential therapeutic effects in the treatment of cancer and Alzheimer's disease. Additionally, 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine is relatively easy to synthesize and purify. However, one limitation of using 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine. One direction is to further investigate its mechanism of action in order to better understand how it affects cancer cell growth and Alzheimer's disease development. Another direction is to explore its potential use in combination with other drugs or therapies for the treatment of cancer and Alzheimer's disease. Additionally, further research is needed to determine the safety and efficacy of 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine in animal models and human clinical trials.

Synthesis Methods

The synthesis of 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine involves the reaction of 2,5-dimethoxybenzenesulfonyl chloride with 2,4-dimethylpiperazine in the presence of a base. This reaction results in the formation of 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine as a white solid. The purity of 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine can be improved through recrystallization.

Scientific Research Applications

1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine has been found to have potential applications in scientific research. One study found that 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine can inhibit the growth of cancer cells in vitro. Another study found that 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine can inhibit the activity of an enzyme involved in the development of Alzheimer's disease. These findings suggest that 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,4-dimethylphenyl)piperazine may have therapeutic potential in the treatment of cancer and Alzheimer's disease.